Cas no 2680860-83-5 (benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate)

• Product Name: benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate
• CAS No: 2680860-83-5
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 5651675
• PubChem ID: 165917899
• Update Time: 2025-05-20

benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(2-fluoroethyl)-3-hydroxycyclobutyl]carbamate
• 2680860-83-5
• EN300-28282665
• benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate

• Inchi： 1S/C14H18FNO3/c15-7-6-14(8-12(17)9-14)16-13(18)19-10-11-4-2-1-3-5-11/h1-5,12,17H,6-10H2,(H,16,18)
• InChI Key： XAXXUYDGDPXPGG-UHFFFAOYSA-N
• SMILES： FCCC1(CC(C1)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate

Benzyl N-1-(2-Fluoroethyl)-3-Hydroxycyclobutylcarbamate (CAS No. 2680860-83-5): A Comprehensive Overview

Benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate (CAS No. 2680860-83-5) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of carbamate derivatives, which are widely studied for their biological activities and synthetic utility. The presence of a fluoroethyl group and a hydroxycyclobutyl moiety in its structure makes it particularly interesting for drug discovery and material science applications.

The chemical properties of benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate are influenced by its functional groups. The carbamate group (-NHCOO-) provides stability and versatility, while the fluoroethyl substituent enhances its lipophilicity and metabolic stability. These characteristics make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for bioactive compounds, given the growing demand for fluorinated pharmaceuticals in the market.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated drugs, driven by their improved pharmacokinetic properties. Benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate aligns with this trend, as the incorporation of fluorine atoms often enhances a drug's bioavailability and target specificity. This compound is being explored for its potential role in central nervous system (CNS) therapeutics, where fluorinated molecules have shown promise in crossing the blood-brain barrier.

The synthesis of benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and selective fluorination. These processes require careful optimization to achieve high yields and purity, which are critical for its use in pharmaceutical applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity, ensuring compliance with industry standards.

Beyond pharmaceuticals, benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate has potential applications in material science. Its unique combination of a cyclobutyl ring and a fluorinated side chain could contribute to the development of novel polymeric materials with enhanced thermal stability and chemical resistance. Researchers are also investigating its use in liquid crystal formulations, where fluorinated compounds often exhibit desirable mesomorphic properties.

The market for fluorinated fine chemicals is expanding rapidly, with a compound annual growth rate (CAGR) exceeding 6% in recent years. Benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate is well-positioned to benefit from this trend, as it offers a combination of structural features that are increasingly sought after in both pharmaceutical and specialty chemical sectors. Its patent landscape and commercial availability are subjects of ongoing research by industry analysts.

From a safety and handling perspective, benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate should be treated with standard laboratory precautions. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this compound. Storage should be in a cool, dry place, protected from light to maintain its stability over time.

The future research directions for benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate are promising. Scientists are particularly interested in exploring its structure-activity relationships and potential as a pharmacophore in drug design. With the increasing importance of fluorine chemistry in medicinal applications, this compound represents an interesting case study in how subtle structural modifications can lead to significant changes in biological activity and physicochemical properties.

For researchers and industry professionals seeking high-quality benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The purity grade required depends on the intended application, with pharmaceutical research typically demanding the highest standards of chemical purity and structural characterization.

In conclusion, benzyl N-1-(2-fluoroethyl)-3-hydroxycyclobutylcarbamate (CAS No. 2680860-83-5) represents an intriguing example of modern fluorine-containing specialty chemicals. Its unique structural features and potential applications in both pharmaceuticals and materials science make it a compound worth watching in the coming years. As research continues to uncover new properties and applications for this molecule, its importance in chemical innovation is likely to grow significantly.